![molecular formula C8H13ClF3NO2 B6175130 rac-(2s,4s)-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonan-2-ol hydrochloride, trans CAS No. 2503208-74-8](/img/no-structure.png)
rac-(2s,4s)-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonan-2-ol hydrochloride, trans
Overview
Description
Rac-(2s,4s)-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonan-2-ol hydrochloride, trans is a useful research compound. Its molecular formula is C8H13ClF3NO2 and its molecular weight is 247.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2s,4s)-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonan-2-ol hydrochloride, trans involves the preparation of a key intermediate, followed by a series of reactions to introduce the necessary functional groups and stereochemistry.", "Starting Materials": [ "2,5-dioxo-1-pyrrolidineacetamide", "2,4-difluorobenzaldehyde", "ethyl 2-oxo-4-phenylbutanoate", "sodium borohydride", "methyl magnesium bromide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "tetrahydrofuran", "methanol", "water" ], "Reaction": [ "Preparation of key intermediate: 2,5-dioxo-1-pyrrolidineacetamide is reacted with 2,4-difluorobenzaldehyde in the presence of sodium borohydride to yield racemic 2-(2,4-difluorobenzyl)-1,3-dioxopyrrolidine.", "Introduction of trifluoromethyl group: Ethyl 2-oxo-4-phenylbutanoate is reacted with methyl magnesium bromide to yield the corresponding Grignard reagent, which is then reacted with trifluoromethyl iodide to introduce the trifluoromethyl group. The resulting product is then hydrolyzed to yield the corresponding carboxylic acid.", "Formation of spirocyclic ring: The carboxylic acid is converted to the corresponding acid chloride, which is then reacted with racemic 2-(2,4-difluorobenzyl)-1,3-dioxopyrrolidine in the presence of triethylamine to yield the spirocyclic intermediate.", "Introduction of hydroxyl group: The spirocyclic intermediate is reacted with sodium hydroxide in methanol to introduce the hydroxyl group at the appropriate position.", "Formation of hydrochloride salt: The resulting product is then treated with hydrochloric acid in diethyl ether to yield rac-(2s,4s)-2-(trifluoromethyl)-8-oxa-5-azaspiro[3.5]nonan-2-ol hydrochloride, trans." ] } | |
CAS No. |
2503208-74-8 |
Molecular Formula |
C8H13ClF3NO2 |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
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